Cas no 1806792-99-3 (3,6-Dichloro-2-(difluoromethyl)pyridine-4-sulfonamide)

• Product Name: 3,6-Dichloro-2-(difluoromethyl)pyridine-4-sulfonamide
• CAS No: 1806792-99-3
• MF: C₆H₄Cl₂F₂N₂O₂S
• MW: 277.075964927673
• CID: 4850467
• Update Time: 2025-07-19

3,6-Dichloro-2-(difluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-2-(difluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C6H4Cl2F2N2O2S/c7-3-1-2(15(11,13)14)4(8)5(12-3)6(9)10/h1,6H,(H2,11,13,14)
• InChI Key： TYYKMDOXNVQZBU-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC(=CC=1S(N)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4

Additional information on 3,6-Dichloro-2-(difluoromethyl)pyridine-4-sulfonamide

3,6-Dichloro-2-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1806792-99-3): An Overview

3,6-Dichloro-2-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1806792-99-3) is a versatile compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of 3,6-Dichloro-2-(difluoromethyl)pyridine-4-sulfonamide consists of a pyridine ring substituted with two chlorine atoms at the 3 and 6 positions, a difluoromethyl group at the 2 position, and a sulfonamide group at the 4 position. This intricate arrangement imparts specific physicochemical properties that make it an attractive candidate for various biological studies.

Recent research has focused on the potential of 3,6-Dichloro-2-(difluoromethyl)pyridine-4-sulfonamide as a scaffold for the development of new therapeutic agents. Studies have shown that this compound exhibits promising activity against certain bacterial strains, making it a potential lead for the development of novel antibiotics. The presence of the sulfonamide group is particularly noteworthy, as sulfonamides are known for their antibacterial properties and have been widely used in medicine for decades.

In addition to its antibacterial properties, 3,6-Dichloro-2-(difluoromethyl)pyridine-4-sulfonamide has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can inhibit the growth of certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action is thought to involve the disruption of key cellular processes, such as DNA replication and protein synthesis.

The unique combination of chlorine and fluorine substituents in 3,6-Dichloro-2-(difluoromethyl)pyridine-4-sulfonamide contributes to its favorable pharmacokinetic properties. These substituents can enhance the lipophilicity of the molecule, improving its ability to cross cell membranes and reach intracellular targets. This property is crucial for effective drug delivery and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,6-Dichloro-2-(difluoromethyl)pyridine-4-sulfonamide-based compounds in various medical conditions. Preliminary results have been encouraging, with several compounds showing promising outcomes in preclinical studies. However, further research is needed to fully understand the potential benefits and risks associated with these compounds.

The synthesis of 3,6-Dichloro-2-(difluoromethyl)pyridine-4-sulfonamide involves a series of well-defined chemical reactions. The process typically begins with the preparation of a pyridine derivative containing the desired substituents, followed by sulfonation to introduce the sulfonamide group. The use of advanced synthetic techniques and catalysts has enabled researchers to optimize this process, making it more efficient and cost-effective.

In conclusion, 3,6-Dichloro-2-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1806792-99-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.